Cas no 57012-88-1 (Dodecanoic acid,oxydi-3,1,2-propanetriyl ester (9CI))

• Product Name: Dodecanoic acid,oxydi-3,1,2-propanetriyl ester (9CI)
• CAS No: 57012-88-1
• MF: C₅₄H₁₀₂O₉
• MW: 895.382298946381
• CID: 367731
• PubChem ID: 6453426
• Update Time: 2025-04-19

Dodecanoic acid,oxydi-3,1,2-propanetriyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,oxydi-3,1,2-propanetriyl ester (9CI)
• [3-[2,3-di(dodecanoyloxy)propoxy]-2-dodecanoyloxypropyl] dodecanoate
• oxydipropane-3,1,2-triyl tetralaurate
• oxydipropane-3,1,2-triyl tetradodecanoate
• 57012-88-1
• NS00123958
• DTXSID30972504
• Oxydi(propane-3,1,2-triyl) tetradodecanoate
• EINECS 260-513-2

• Inchi： 1S/C54H102O9/c1-5-9-13-17-21-25-29-33-37-41-51(55)60-47-49(62-53(57)43-39-35-31-27-23-19-15-11-7-3)45-59-46-50(63-54(58)44-40-36-32-28-24-20-16-12-8-4)48-61-52(56)42-38-34-30-26-22-18-14-10-6-2/h49-50H,5-48H2,1-4H3
• InChI Key： OASMYGNUSRKXSJ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)C(COC(CCCCCCCCCCC)=O)COCC(COC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 894.75276
• Monoisotopic Mass: 894.752385
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 63
• Rotatable Bond Count: 54
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 20.4

Experimental Properties

• Density: 0.951
• Boiling Point: 824°Cat760mmHg
• Flash Point: 306.1°C
• Refractive Index: 1.466
• PSA: 114.43